Cas no 1227582-83-3 (5-Chloro-3-phenylpyridine-2-methanol)

• Product Name: 5-Chloro-3-phenylpyridine-2-methanol
• CAS No: 1227582-83-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 4914472
• Update Time: 2025-10-28

5-Chloro-3-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-phenylpyridine-2-methanol

• Inchi： 1S/C12H10ClNO/c13-10-6-11(12(8-15)14-7-10)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： WZIDQYCRWXCMDP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CO)C(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-3-phenylpyridine-2-methanol

5-Chloro-3-phenylpyridine-2-methanol (CAS No. 1227582-83-3): Properties, Applications, and Market Insights

5-Chloro-3-phenylpyridine-2-methanol (CAS No. 1227582-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone substituted with chlorine and phenyl groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C12H10ClNO, combines aromatic stability with reactive functional groups, making it valuable for fine chemical applications.

The chemical properties of 5-Chloro-3-phenylpyridine-2-methanol include a molecular weight of 219.67 g/mol and a distinct melting point range, which varies based on purity and crystalline form. Researchers often highlight its solubility profile—moderately soluble in polar organic solvents like ethanol and acetone but sparingly soluble in water. This solubility behavior is critical for its utility in synthetic pathways, particularly in cross-coupling reactions and heterocyclic chemistry.

In pharmaceutical applications, 5-Chloro-3-phenylpyridine-2-methanol acts as a precursor for developing kinase inhibitors and antimicrobial agents. Recent studies explore its role in modulating enzyme activity, aligning with the growing demand for targeted drug discovery. The compound’s chloro-phenylpyridine scaffold is also investigated for its potential in agrochemicals, particularly in designing next-generation crop protection agents with enhanced environmental safety.

The market for 5-Chloro-3-phenylpyridine-2-methanol reflects broader trends in custom synthesis and contract research. With increasing R&D investments in precision medicine, suppliers emphasize high-purity batches (≥98%) to meet regulatory standards. Analytical techniques like HPLC and NMR are routinely employed for quality control, ensuring consistency in industrial-scale production.

Environmental and safety considerations for CAS 1227582-83-3 adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper handling—including PPE and ventilation—is recommended. Its stability under ambient conditions makes it suitable for global logistics, though moisture-sensitive packaging is often advised.

Emerging trends link 5-Chloro-3-phenylpyridine-2-methanol to AI-driven molecular design, where computational models predict its reactivity in novel synthetic routes. This synergy of traditional chemistry and machine learning addresses key challenges in green chemistry, such as reducing solvent waste. Such innovations position the compound as a candidate for sustainable manufacturing initiatives.

For researchers sourcing 5-Chloro-3-phenylpyridine-2-methanol, factors like supplier reliability and technical support are paramount. Leading manufacturers provide comprehensive COA (Certificate of Analysis) documentation and scalable production capabilities. Custom derivatization services further expand its utility, catering to niche applications in material science and diagnostics.

In summary, 5-Chloro-3-phenylpyridine-2-methanol exemplifies the intersection of structural versatility and functional adaptability. Its role in advancing small-molecule therapeutics and agrochemical innovation underscores its industrial relevance. As synthetic methodologies evolve, this compound is poised to remain a critical building block in multidisciplinary research.